Cas no 880413-56-9 (2-Pyridinecarboxamide, N-(2-fluorophenyl)-)

• Product Name: 2-Pyridinecarboxamide, N-(2-fluorophenyl)-
• CAS No: 880413-56-9
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• MDL: MFCD07821582
• CID: 4514843
• PubChem ID: 9413884
• Update Time: 2025-05-24

2-Pyridinecarboxamide, N-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-(2-fluorophenyl)-
• N-(2-fluorophenyl)pyridine-2-carboxamide
• N-(2-Fluorophenyl)picolinamide
• N-(2-fluorophenyl)-2-pyridinecarboxamide
• JUQOFSCVWHUZLH-UHFFFAOYSA-N
• AKOS002999125
• HS-6825
• SCHEMBL5285570
• Z28290278
• 880413-56-9

• MDL： MFCD07821582
• Inchi： 1S/C12H9FN2O/c13-9-5-1-2-6-10(9)15-12(16)11-7-3-4-8-14-11/h1-8H,(H,15,16)
• InChI Key： JUQOFSCVWHUZLH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2F)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 216.06989108Da
• Monoisotopic Mass: 216.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42Ų

Additional information on 2-Pyridinecarboxamide, N-(2-fluorophenyl)-

Exploring the Properties and Applications of 2-Pyridinecarboxamide, N-(2-fluorophenyl)- (CAS No. 880413-56-9)

The compound N-(2-fluorophenyl)-2-pyridinecarboxamide (CAS No. 880413-56-9) is a fascinating molecule with a diverse range of applications across various scientific disciplines. This compound, often referred to as N-(2-fluorophenyl)-pyridine-2-carboxamide, has garnered significant attention in recent years due to its unique chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science.

N-(2-fluorophenyl)-pyridine-2-carboxamide is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The substitution at the 2-position with a carboxamide group introduces interesting electronic properties, making this compound highly reactive in certain chemical environments. The presence of a fluorine atom on the phenyl ring further enhances its stability and bioavailability, making it a valuable compound in drug design.

Recent studies have highlighted the potential of N-(2-fluorophenyl)-pyridine-2-carboxamide as an antifungal agent. Researchers have demonstrated that this compound exhibits potent activity against various fungal strains, including those resistant to conventional antifungal drugs. Its ability to inhibit fungal growth without significant toxicity to mammalian cells makes it a promising candidate for the development of new antifungal therapies.

In addition to its antifungal properties, N-(2-fluorophenyl)-pyridine-2-carboxamide has shown potential in the field of pest control. Studies have indicated that this compound can act as an effective insecticide, targeting specific enzymes in insect metabolism. This discovery has opened new avenues for developing eco-friendly pest management solutions that are both efficient and environmentally safe.

The synthesis of N-(2-fluorophenyl)-pyridine-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of fluorinated intermediates ensures the incorporation of the fluorine atom at the desired position on the phenyl ring. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and improving scalability.

From a materials science perspective, N-(2-fluorophenyl)-pyridine-2-carboxamide has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form strong coordination bonds with metal ions makes it an ideal candidate for designing porous materials with applications in gas storage and catalysis.

In terms of environmental impact, studies have shown that N-(2-fluorophenyl)-pyridine-2-carboxamide is biodegradable under specific conditions, which is crucial for its application in agrochemicals and pesticides. Its low toxicity profile further supports its use in sustainable agricultural practices.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of N-(2-fluorophenyl)-pyridine-2-carboxamide, particularly for its use in drug delivery systems. Scientists are exploring methods to enhance its solubility and bioavailability, which could pave the way for its use in treating various infectious diseases.

In conclusion, N-(2-fluorophenyl)-pyridine-2-carboxamide (CAS No. 880413-56-9) is a versatile compound with immense potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it a subject of great interest for researchers and industry professionals alike.